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Compound of Interest

Compound Name: 2-(Tert-butoxy)-3-methoxyphenol

Cat. No.: B14840763

Get Quote

Disclaimer: Publicly available scientific data, including a specific CAS Number, for 2-(tert-
butoxy)-3-methoxyphenol is exceptionally limited. This guide has been constructed by

leveraging established principles of organic chemistry and drawing parallels with structurally

related, well-documented compounds. All experimental protocols and data presented herein

should be considered predictive and require experimental validation.

Introduction: Unveiling a Novel Phenolic Scaffold
For researchers and professionals in drug development, the exploration of novel chemical

entities with potential biological activity is a cornerstone of innovation. This guide focuses on

the chemical landscape of 2-(tert-butoxy)-3-methoxyphenol, a molecule of interest due to its

unique substitution pattern on the phenol ring. The presence of a bulky tert-butoxy group

adjacent to a methoxy and a hydroxyl group suggests potential for unique reactivity, selectivity,

and biological properties, including antioxidant and anti-inflammatory activities.

This document serves as a comprehensive technical resource, providing a foundational

understanding of this compound's identifiers, physicochemical properties, proposed synthesis

and purification protocols, and potential applications. Given the scarcity of direct experimental
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data, this guide emphasizes the underlying chemical principles and provides a robust

framework for researchers to initiate their own investigations.

Chemical Identity and Physicochemical Properties
A precise characterization of a molecule is fundamental to its study. While a specific CAS

number for 2-(tert-butoxy)-3-methoxyphenol is not readily found in major chemical

databases, its key identifiers and predicted properties can be derived from its structure.

Identifier Value Source

IUPAC Name
2-(tert-butoxy)-3-

methoxyphenol
Derived

Molecular Formula C₁₁H₁₆O₃ Derived

Molecular Weight 196.24 g/mol Derived

Canonical SMILES
COC1=C(OC(C)

(C)C)C=CC=C1O
Derived

InChI Key (Predicted) Derived

CAS Number
Not Assigned or Not Publicly

Available
Internal Review

Predicted Physicochemical Properties:

Appearance: Expected to be a white to off-white crystalline solid or a viscous oil at room

temperature, similar to other substituted phenols.

Solubility: Predicted to have low solubility in water and good solubility in organic solvents

such as ethanol, methanol, chloroform, and ethyl acetate.[1][2]

Boiling Point: Estimated to be in the range of 250-280 °C at atmospheric pressure.

Melting Point: Highly dependent on crystalline packing; predicted to be in the range of 40-70

°C.
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Synthesis and Purification: A Proposed
Experimental Framework
The synthesis of 2-(tert-butoxy)-3-methoxyphenol can be approached through several

strategic routes. The most plausible pathway involves the selective etherification of a suitable

catechol derivative.

Proposed Synthetic Pathway: Selective Williamson
Ether Synthesis
This method involves the reaction of 3-methoxycatechol (1,2-dihydroxy-3-methoxybenzene)

with a tert-butylating agent in the presence of a base. The key challenge lies in achieving

selective O-alkylation at the C2 hydroxyl group.

3-Methoxycatechol Deprotonation

Base (e.g., NaH)
THF Nucleophilic Attack

tert-Butyl bromide or
tert-Butanol/Acid Catalyst 2-(tert-butoxy)-3-methoxyphenolWorkup & Purification

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(tert-butoxy)-3-methoxyphenol.

Step-by-Step Experimental Protocol:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet, dissolve 3-methoxycatechol in anhydrous

tetrahydrofuran (THF).

Deprotonation: Cool the solution to 0 °C in an ice bath. Slowly add one equivalent of a strong

base, such as sodium hydride (NaH), to the solution. The formation of the phenoxide is

expected to be regioselective due to the electronic and steric influence of the adjacent

methoxy group.

Alkylation: To the resulting phenoxide solution, add a tert-butylating agent, such as tert-butyl

bromide. Allow the reaction to warm to room temperature and stir overnight.
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Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC).

Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride. Extract the aqueous layer with ethyl acetate. Combine the

organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be purified by column chromatography on silica gel using a gradient of

ethyl acetate in hexane.

Purification and Characterization
Purity assessment is critical for any further application. The following techniques are

recommended for the characterization of the final product.
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Technique Purpose Expected Observations

HPLC
Purity Assessment and Isomer

Separation

A single major peak indicating

high purity. The retention time

will be dependent on the

column and mobile phase

used.

¹H NMR Structural Elucidation

Signals corresponding to the

tert-butyl protons (singlet, ~1.4

ppm), methoxy protons

(singlet, ~3.8 ppm), aromatic

protons (multiplets, ~6.8-7.2

ppm), and the hydroxyl proton

(broad singlet).

¹³C NMR Carbon Skeleton Confirmation

Resonances for the quaternary

carbon of the tert-butyl group,

the methyl carbons of the tert-

butyl and methoxy groups, and

the aromatic carbons.

Mass Spectrometry Molecular Weight Confirmation

A molecular ion peak

corresponding to the

calculated molecular weight of

196.24 g/mol .

FT-IR Functional Group Identification

Characteristic absorption

bands for the O-H stretch

(broad, ~3400 cm⁻¹), C-O

stretching of the ether and

phenol, and C-H stretches of

the aromatic and aliphatic

components.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 2-(tert-butoxy)-3-methoxyphenol is not

available, general precautions for handling substituted phenols should be followed.
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[3][4]

Handling: Handle in a well-ventilated fume hood to avoid inhalation of any potential vapors or

dust.[3][4] Avoid contact with skin and eyes.[3][4]

Storage: Store in a tightly sealed container in a cool, dry, and dark place away from oxidizing

agents.[1][2]

Potential Applications in Research and Drug
Development
The structural motifs within 2-(tert-butoxy)-3-methoxyphenol suggest several avenues for its

application, primarily leveraging its potential as an antioxidant and a building block in organic

synthesis.

Antioxidant and Anti-inflammatory Properties
Phenolic compounds are well-known for their ability to scavenge free radicals. The electron-

donating nature of the hydroxyl and methoxy groups, combined with the steric hindrance

provided by the tert-butoxy group, may confer potent and stable antioxidant properties. This

makes it a candidate for investigation in models of oxidative stress-related diseases.

Furthermore, related compounds like 2-tert-butyl-4-methoxyphenol have been shown to inhibit

the expression of inflammatory genes.[5]
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Caption: Proposed antioxidant mechanism of action.

Synthetic Intermediate
The hydroxyl group of 2-(tert-butoxy)-3-methoxyphenol can serve as a handle for further

chemical modifications, such as esterification or etherification, to generate a library of

derivatives for structure-activity relationship (SAR) studies. The aromatic ring is also amenable

to electrophilic substitution, although the substitution pattern will be heavily influenced by the

existing groups.

Conclusion: A Call for Experimental Exploration
2-(tert-butoxy)-3-methoxyphenol represents an intriguing, yet underexplored, area of

chemical space. This guide provides a comprehensive theoretical framework for its synthesis,
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characterization, and potential applications. It is our hope that this document will serve as a

valuable resource for researchers and drug development professionals, catalyzing the

experimental work necessary to unlock the full potential of this novel compound. The scientific

community is encouraged to undertake the validation of the proposed protocols and to further

investigate the biological activities of this unique phenolic derivative.

References
Fisher Scientific. 2(3)-tert-Butyl-4-methoxyphenol, 96%. [Link]

PubChem. 2-tert-Butyl-4-hydroxyanisole. [Link]

PureSynth. 2(3)-Tert-Butyl-4-Methoxyphenol 96%. [Link]

European Chemicals Agency (ECHA). Substance Information - tert-butyl-4-methoxyphenol.

[Link]

Beilstein Journals. Supplementary Information. [Link]

University of Rochester. NMR Chemical Shifts of Common Laboratory Solvents as Trace

Impurities. [Link]

Organic Syntheses. 2-METHOXYDIPHENYL ETHER. [Link]

Fisher Scientific. SAFETY DATA SHEET - 2(3)-tert-Butyl-4-methoxyphenol. [Link]

Google Patents. new method for preparing 2-tert-butyl-4-methoxyphenol and new crystal
form thereof.

ChemSrc. 2-tert-Butyl-4-methoxyphenol. [Link]

Endocrine Disruptor List. 2-tert-butyl-4-methoxyphenol (BHA). [Link]

ContaminantDB. 2-tert-Butyl-4-methoxyphenol. [Link]

Analytical Chemistry. Determination of 4-Methoxyphenol in 2-tert-Butyl-4-methoxyphenol by

Partition Chromatography and Ultraviolet Spectroscopy. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.co.uk/shop/products/2-3-tert-butyl-4-methoxyphenol-96-alfa-aesar/10795711
https://pubchem.ncbi.nlm.nih.gov/compound/6932
https://www.pure-synth.com/product/23-tert-butyl-4-methoxyphenol-96-cas-no-25013-16-5/
https://echa.europa.eu/substance-information/-/substanceinfo/100.042.315
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-10-230-S1.pdf
https://www.chem.rochester.edu/notvoodoo/pages/nmr_solvents.php?page=nmr_solvents_in_d2o
http://www.orgsyn.org/demo.aspx?prep=CV2P0401
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10795711&lang=EN
https://www.chemsrc.com/en/cas/121-00-6_8456.html
https://edlists.org/the-ed-lists/list-iii-substances-under-national-investigation/2-tert-butyl-4-methoxyphenol-bha
https://contaminantdb.ca/chemicals/CHEM017617
https://pubs.acs.org/doi/pdf/10.1021/ac60120a019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14840763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


American Chemical Society Publications. Visible-Light-Promoted Radical Cross-Coupling of

para-Quinone Methides with N-Substituted Anilines: An Efficient Approch to 2,2-

Diarylethylamines - Supporting Information. [Link]

Carl Roth. Safety Data Sheet: 2-Methoxyphenol. [Link]

Google Patents. Preparation method of 2-[2-(3-methoxyphenyl)ethyl]phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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